Cas no 2228975-55-9 (methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate)

• Product Name: methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate
• CAS No: 2228975-55-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6036988
• PubChem ID: 165696930
• Update Time: 2025-05-19

methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate
• EN300-1756724
• methyl 3-[1-(aminomethyl)cyclopropyl]thiophene-2-carboxylate
• 2228975-55-9

• Inchi： 1S/C10H13NO2S/c1-13-9(12)8-7(2-5-14-8)10(6-11)3-4-10/h2,5H,3-4,6,11H2,1H3
• InChI Key： VSLNFMNPXCRBCN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1(CN)CC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate

Introduction to Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate (CAS No. 2228975-55-9)

Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate, a compound with the CAS number 2228975-55-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a thiophene ring and an aminomethyl substituent, make it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate consists of a cyclopropyl group attached to a thiophene ring, which is further functionalized with a carboxylate ester at the 2-position and an aminomethyl group at the 1-position. This unique arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The cyclopropyl moiety, known for its rigidity, can influence the conformational flexibility of the molecule, while the thiophene ring is a common scaffold in many bioactive compounds.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The aminomethyl group in Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate introduces a potential site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. Additionally, the carboxylate ester functionality can participate in various chemical reactions, including nucleophilic additions and transesterifications, making this compound versatile for synthetic applications.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that thiophene-based molecules can interact with biological systems in multiple ways, leading to their therapeutic effects. For instance, some thiophene derivatives have been found to inhibit specific enzymes by binding to their active sites. The structural motif of Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate aligns well with this trend, suggesting that it may also exhibit inhibitory activity against certain targets.

The synthesis of Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate involves several key steps that highlight the expertise required in organic chemistry. The introduction of the cyclopropyl group onto the thiophene ring necessitates precise control over reaction conditions to ensure high yield and purity. Furthermore, the functionalization at the 1-position with an aminomethyl group requires careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the importance of skilled chemists in developing new pharmaceutical entities.

Advances in computational chemistry have also played a crucial role in understanding the properties of Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate. Molecular modeling techniques have been used to predict how this compound might interact with biological targets based on its structure. These predictions can guide experimental efforts by identifying potential binding sites and optimizing lead compounds for drug development. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process in pharmaceutical research.

The potential applications of Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate extend beyond basic research. Given its structural features and reported biological activities, this compound could be explored as a starting point for developing novel therapeutics. For example, it might be modified to enhance its solubility or bioavailability, making it more suitable for clinical use. Additionally, derivative compounds could be synthesized to improve potency or selectivity against specific disease targets.

In conclusion, Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate (CAS No. 2228975-55-9) is a structurally intriguing compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups and its alignment with current trends in drug discovery make it an exciting subject for further investigation. As research continues to uncover new applications for thiophene derivatives, compounds like Methyl 3-1-(aminomethyl)cyclopropylthiophene-2-carboxylate will likely play an important role in developing next-generation therapeutics.